Cas no 2639441-34-0 (4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid
• CAS No: 2639441-34-0
• MF: C₁₆H₁₁FN₂O₇S
• MW: 394.331146478653
• CID: 5665695
• PubChem ID: 165902461
• Update Time: 2025-10-28

4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-5-cyano-2-[(fluorosulfonyl)oxy]benzoic acid
• EN300-27731955
• 2639441-34-0
• 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid

• Inchi： 1S/C16H11FN2O7S/c17-27(23,24)26-14-7-13(11(8-18)6-12(14)15(20)21)19-16(22)25-9-10-4-2-1-3-5-10/h1-7H,9H2,(H,19,22)(H,20,21)
• InChI Key： AZHWQEQFYRQPTE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(C#N)=CC=1C(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 394.02710003g/mol
• Monoisotopic Mass: 394.02710003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 151Ų

Additional information on 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid

4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid (CAS No. 2639441-34-0): A Comprehensive Overview

4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid (CAS No. 2639441-34-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid is composed of a benzyloxy carbamate group, a cyano group, and a fluorosulfonyl oxy substituent on a benzoic acid backbone. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid in the context of drug discovery. One notable application is its potential as a lead compound for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes implicated in various diseases such as cancer and inflammatory disorders.

The cyano group in 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid plays a crucial role in enhancing the compound's pharmacological properties. This group can improve the compound's solubility and metabolic stability, which are essential factors for optimizing drug candidates. Additionally, the fluorosulfonyl oxy substituent adds to the compound's reactivity and can be used to introduce additional functional groups through chemical modifications.

In preclinical studies, 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid has demonstrated promising results in terms of its efficacy and safety profile. Animal models have shown that this compound can effectively reduce tumor growth and inflammation without causing significant adverse effects. These findings suggest that further clinical trials are warranted to evaluate its therapeutic potential in human patients.

The synthesis of 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid involves a series of well-defined chemical reactions. The benzyloxy carbamate group is typically introduced through an amide coupling reaction, while the cyano group can be added via a cyanation step. The fluorosulfonyl oxy substituent is introduced through a sulfonylation reaction, which requires careful control of reaction conditions to ensure high yield and purity.

In addition to its potential as a drug candidate, 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile functional groups make it an attractive starting material for chemists working on the development of new materials and pharmaceuticals.

The structural complexity and unique properties of 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid have also made it a subject of interest in academic research. Scientists are continuously investigating its interactions with biological targets and exploring ways to optimize its structure for improved therapeutic outcomes. Computational methods, such as molecular dynamics simulations and quantum mechanics calculations, are being employed to gain deeper insights into the compound's behavior at the molecular level.

In conclusion, 4-{(benzyloxy)carbonylamino}-5-cyano-2-(fluorosulfonyl)oxybenzoic acid (CAS No. 2639441-34-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.